Cas no 929974-17-4 (4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid)

• Product Name: 4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid
• CAS No: 929974-17-4
• MF: C₁₆H₁₁FO₃S
• MW: 302.320146799088
• MDL: MFCD08729207
• CID: 2627483
• PubChem ID: 16227624
• Update Time: 2025-06-07

4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• .
• 4-fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid
• 4-Fluoro-3-(phenoxymethyl)benzo[b]thiophene-2-carboxylic acid
• NE28665
• Z227830132
• AKOS009106727
• G27133
• Benzo[b]thiophene-2-carboxylic acid, 4-fluoro-3-(phenoxymethyl)
• EN300-26500
• 929974-17-4
• J-515357
• CS-0243540
• Z223464244
• 4-Fluoro-3-(phenoxymethyl)benzo[b]thiophene-2-carboxylicacid
• 4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid

• MDL： MFCD08729207
• Inchi： 1S/C16H11FO3S/c17-12-7-4-8-13-14(12)11(15(21-13)16(18)19)9-20-10-5-2-1-3-6-10/h1-8H,9H2,(H,18,19)
• InChI Key： DEPBHAFMNBOKGD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(COC2C=CC=CC=2)C2C(=CC=CC1=2)F

Computed Properties

• Exact Mass: 302.04129354g/mol
• Monoisotopic Mass: 302.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• XLogP3: 4.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 490.2±40.0 °C at 760 mmHg
• Flash Point: 250.3±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes